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Compound of Interest

Compound Name: 1-Desmethylobtusin

Cat. No.: B12376054

For Immediate Release — This technical whitepaper provides a comprehensive overview of 1-
Desmethylobtusin, an anthraquinone of significant interest to researchers in drug
development and the natural products sector. This document offers a detailed examination of
its chemical properties, including its CAS number and molecular weight, alongside available
experimental data and insights into its biological significance.

Core Chemical Identifiers

1-Desmethylobtusin, a naturally occurring anthraquinone primarily isolated from the seeds of
Cassia obtusifolia, possesses a distinct chemical profile. Through meticulous analysis of
spectroscopic data from scientific literature, the compound has been identified, providing clarity
on its fundamental properties.

Property Value Source
] 2-hydroxy-1,7,8-trimethoxy-3- Inferred from Spectroscopic
Chemical Name )
methylanthracene-9,10-dione Data
CAS Number 132716-01-1
Molecular Formula C18H1606
Molecular Weight 328.32 g/mol

Experimental Data & Protocols
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The structural elucidation of 1-Desmethylobtusin has been achieved through various
analytical techniques. While specific experimental protocols are often proprietary to the
conducting research labs, a generalizable workflow for the isolation and characterization of this
compound can be outlined.

Isolation and Purification Workflow

The isolation of 1-Desmethylobtusin from its natural source, Cassia obtusifolia seeds,
typically involves a multi-step process designed to separate it from a complex mixture of other
anthraquinones and plant metabolites.
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 To cite this document: BenchChem. [Unveiling 1-Desmethylobtusin: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12376054#1-desmethylobtusin-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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